Cas no 1705329-89-0 (2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705329-89-0
• MF: C₂₂H₂₄N₂OS
• MW: 364.503764152527
• CID: 5367087
• Update Time: 2025-07-17

2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethanone
• 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C22H24N2OS/c1-16-6-2-3-7-17(16)22-10-11-24(12-13-26-22)15-21(25)19-14-23-20-9-5-4-8-18(19)20/h2-9,14,22-23H,10-13,15H2,1H3
• InChI Key： SVSGDXQKUKGSON-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2C)SCC1)C(=O)C1C2=C(NC=1)C=CC=C2

Additional information on 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

Introduction to 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705329-89-0)

2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 1705329-89-0, represents a confluence of structural complexity and biological potential. The presence of an indole moiety and a thiazepane ring system suggests a dual functionality that could be exploited for therapeutic applications, particularly in the modulation of neurological and inflammatory pathways.

The indole ring, a well-documented pharmacophore, is frequently associated with molecules exhibiting properties such as analgesic, anti-inflammatory, and neuroprotective effects. In contrast, the thiazepane scaffold is known for its role in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with various neurotransmitter receptors. The combination of these two structural motifs in 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one presents a promising scaffold for drug discovery.

Recent advancements in computational chemistry have enabled the virtual screening of vast molecular libraries to identify candidates with specific biological activities. The structural features of this compound make it an attractive candidate for further investigation using high-throughput screening (HTS) techniques. Such methodologies have been instrumental in identifying novel therapeutic agents by rapidly assessing the binding affinity and efficacy of numerous compounds against target proteins.

Moreover, the 2-methylphenyl substituent in the thiazepane ring may contribute to the compound's solubility and metabolic stability, which are critical factors in drug development. The methyl group can also serve as a point for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of the molecule. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter biological activity.

In the realm of medicinal biology, there is growing interest in molecules that can modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The indole moiety in 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one has been shown to exhibit inhibitory effects on certain inflammatory mediators. Such properties are particularly relevant given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for managing chronic pain and inflammatory conditions.

Recent studies have also highlighted the potential of thiazepane derivatives as scaffolds for antipsychotic and antidepressant drugs. The ability of these compounds to interact with serotonin receptors has been linked to their therapeutic effects. The presence of both indole and thiazepane moieties in 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one suggests that it may possess dual mechanisms of action, potentially making it more effective than single-target agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only streamline the synthetic process but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

Once synthesized, 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one undergoes rigorous testing to evaluate its pharmacological profile. In vitro assays are conducted to assess its binding affinity to target receptors and enzymes, while animal models provide insights into its behavioral effects and toxicity profile. These studies are essential for determining whether the compound has sufficient therapeutic potential to proceed to clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which novel compounds like 2-(1H-indol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one are identified and optimized. Predictive models can forecast biological activity based on structural features, allowing researchers to prioritize compounds that are most likely to succeed in preclinical studies. This approach not only saves time but also reduces costs associated with experimental testing.

In conclusion,2-(1H-indol-3-ylyl)-[7-(2-methylpheny)]thiazepinone CAS No: 1705329–89–0 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combine an indole moiety with a thiazepane ring system, suggesting potential applications in modulating neurological and inflammatory pathways. With advancements in synthetic chemistry and computational biology, this compound holds promise as a lead structure for developing new therapeutic agents that address unmet medical needs.